Cas no 123148-15-2 (Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex)

• Product Name: Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex
• CAS No: 123148-15-2
• MF: C₇₂H₄₈F₁₂N₆P₂Ru
• MW: 1388.19009971619
• MDL: MFCD03791108
• CID: 896269
• PubChem ID: 16218607
• Update Time: 2025-06-18

Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex Chemical and Physical Properties

Names and Identifiers

• TRIS(4 7-DIPHENYL-1 10-PHENANTHROLINE)
• 4,7-diphenyl-1,10-phenanthroline,ruthenium(2+),dihexafluorophosphate
• 85793_FLUKA
• CTK8E6940
• Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex
• DTXSID30584984
• Ruthenium(2+) hexafluorophosphate--4,7-diphenyl-1,10-phenanthroline (1/2/3)
• J-004891
• Ru(dpp)3(PF6)2
• 123148-15-2
• AKOS025394270
• 4,7-diphenyl-1,10-phenanthroline;ruthenium(2+);dihexafluorophosphate
• ?(2)-ruthenium(2+) tris(bathophenanthroline) dihexafluorophosphate
• Ruthenium(2+), tris(4,7-diphenyl-1,10-phenanthroline-kappaN1,kappaN10)-, (OC-6-11)-, hexafluorophosphate(1-) (1:2)

• MDL： MFCD03791108
• Inchi： 1S/3C24H16N2.2F6P.Ru/c3*1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18;2*1-7(2,3,4,5)6;/h3*1-16H;;;/q;;;2*-1;+2
• InChI Key： GUALHCKQGYAQFA-UHFFFAOYSA-N
• SMILES： [Ru+2].[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1388.23000
• Monoisotopic Mass: 1388.226748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 93
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3

Experimental Properties

• Density: Not available
• Melting Point: >300°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMF: soluble
• PSA: 104.52000
• LogP: 25.11580
• Vapor Pressure: Not available

Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22
• FLUKA BRAND F CODES：8-10
• Safety Term：S22-24/25
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex

Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex (CAS No. 123148-15-2)

Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex (CAS No. 123148-15-2) is a well-characterized ruthenium-based coordination compound that has garnered significant attention in the fields of chemistry, materials science, and biomedicine. This complex is known for its unique photophysical and electrochemical properties, making it a valuable material for various applications ranging from light-emitting diodes (LEDs) to photocatalysis and bioimaging.

The ruthenium(II) center in this complex is coordinated by three 4,7-diphenyl-1,10-phenanthroline ligands, which are strong π-acceptors and provide excellent stability to the complex. The bis(hexafluorophosphate) counterions further enhance the solubility and stability of the compound in various solvents. These properties make it an ideal candidate for use in solution-based processes and device fabrication.

Recent research has highlighted the potential of Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex in advanced technological applications. For instance, a study published in the Journal of Materials Chemistry C demonstrated its exceptional performance as a phosphorescent emitter in organic light-emitting diodes (OLEDs). The high quantum yield and long phosphorescence lifetime of this complex contribute to improved device efficiency and stability.

In the realm of photocatalysis, Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex has shown promise as a photosensitizer for driving chemical reactions under visible light. A notable example is its use in the photocatalytic reduction of carbon dioxide to valuable chemicals such as methanol and formic acid. This application not only addresses environmental concerns but also opens up new avenues for sustainable chemical synthesis.

The biocompatibility and low cytotoxicity of Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex have also been explored in biomedical research. Studies have demonstrated its potential as a contrast agent for bioimaging due to its strong luminescence properties. Additionally, its ability to generate reactive oxygen species (ROS) upon light irradiation makes it a candidate for photodynamic therapy (PDT), a non-invasive cancer treatment method.

From a synthetic perspective, the preparation of Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex involves a well-established procedure that ensures high purity and yield. The ligand 4,7-diphenyl-1,10-phenanthroline is readily available through commercial suppliers or can be synthesized via standard organic synthesis routes. The coordination of this ligand to ruthenium can be achieved through metal-ligand exchange reactions or direct coordination from ruthenium precursors.

The versatility of Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex extends beyond its primary applications. It has been used as a model compound to study fundamental aspects of coordination chemistry and photophysics. For example, researchers have utilized this complex to investigate the mechanisms of energy transfer and electron transfer processes in supramolecular assemblies.

In conclusion, Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate) complex (CAS No. 123148-15-2) is a multifaceted material with a wide range of applications in advanced technologies and scientific research. Its unique properties make it an essential component in fields such as materials science, photocatalysis, and biomedicine. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.